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Compound of Interest

Compound Name: Meliodent

Cat. No.: B1167038

This technical support center provides researchers, scientists, and drug development
professionals with best practices, troubleshooting guides, and frequently asked questions for
the polishing and finishing of Meliodent acrylic resin.

Experimental Protocols: Best Practices for
Polishing and Finishing Meliodent

A multi-stage approach is essential for achieving a smooth, high-gloss finish on Meliodent
prosthetics. This not only enhances aesthetics but also reduces plaque accumulation and
improves biocompatibility.[1]

1. Initial Finishing and Contouring:

» Objective: To remove excess acrylic (flash) and contour the denture to its final desired
shape.[2][3][4]

 Instrumentation: Use tungsten carbide burs, acrylic stone burs, or fissure burs for gross
reduction.[2][4][5] An arbor band on a lathe can also be used to remove flash from denture
borders.[3][4]

e Procedure:

o Carefully remove any remaining investment material from the denture surface and around
the teeth using a sharp instrument.[2][3][4]
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o Use carbide or stone burs to remove nodules and excess acrylic, taking care not to alter
the established contours of the denture.[3][4]

o Define the gingival margins and festooning. Pay close attention to preserving the
anatomical details.

o Ensure all surfaces are smooth and free of major scratches before proceeding to the pre-
polishing stage.

. Pre-polishing (Pumicing):

Objective: To remove the initial scratches from the finishing burs and create a uniformly
smooth, semi-lustrous surface.

Instrumentation: Use a lathe with a wet rag wheel or a black bristle brush.[6] Felt cones can
be used for the palatal areas.[4]

Abrasive: A slurry of fine pumice and water is the standard for this stage.[3][5]
Procedure:

o Keep the Meliodent surface and the wheel consistently wet with the pumice slurry to
avoid overheating and burning the acrylic.[3]

o Use a slow to medium rotational speed.
o Apply light, intermittent pressure and keep the denture moving to ensure an even finish.[5]

o Thoroughly rinse the denture to remove all pumice residue before moving to the final
polishing stage.

. High-Shine Polishing:
Objective: To achieve a high-gloss, mirror-like finish on the Meliodent surface.

Instrumentation: A lathe with a soft, dry muslin buffing wheel or a cotton yarn buff is
recommended.[3][6]
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» Polishing Compound: Use a high-shine polishing compound. Kulzer's Pala Polish is a
specially designed cream for polishing acrylic appliances and can be used to remove
residual scratches and impart a high shine.[7][8][9][10][11]

e Procedure:

[e]

Apply the polishing compound to the dry buffing wheel.[3]

o

Use a low speed and light pressure to polish all surfaces of the denture until a high gloss
is achieved.

o

After polishing, wash the denture with soap and water to remove any residual polishing
compound.

Store the finished denture in water until delivery to prevent dimensional changes.[3]

o

Data Presentation: Polishing Parameters and
Surface Roughness

The following table summarizes key quantitative data for the polishing and finishing of
Meliodent and similar acrylic resins. Surface roughness (Ra) is a critical parameter, with a
clinically acceptable threshold of 0.2 um to minimize bacterial retention.[1]
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Resultant
Instrument/Abr Recommended Surface
Parameter Stage )
asive Speed (RPM) Roughness
(Ra) pm
) o Wet Rag Wheel
Rotational Speed  Pre-polishing ] ) Slow Speed -
with Pumice
High-Shine Dry Muslin
o ] Slow Speed -
Polishing Buffing Wheel
General
o Dental Polisher 5,000 - 10,000 -
Polishing
Surface )
Unpolished - - ~0.92 + 0.23[12]
Roughness
Polished - - ~0.3120[1]

Note: Surface roughness values can vary based on the specific polishing technique and
instruments used.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Troubleshooting Guides and FAQs
Q1: What causes porosity in the final Meliodent prosthesis and how can it be avoided?
A: Porosity, or the presence of small voids or bubbles, is a common issue in acrylic dentures.
e Causes:

o Incorrect Polymerization: Curing at a temperature that is too high or for too short a
duration can lead to porosity.

o Improper Mixing Ratio: An incorrect powder-to-liquid ratio can entrap air.

o Packing Too Early or Too Late: Packing the acrylic into the flask before it reaches the
doughy stage or after it has become too stiff can result in voids.

e Solutions:

o Adhere strictly to the manufacturer's instructions for polymerization times and
temperatures.
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o Ensure the correct powder-to-liquid ratio is used.
o Pack the acrylic at the correct dough-like consistency.

o Ensure the plaster model is not too dry, as this can draw monomer from the acrylic mix,
leading to porosity.[13]

Q2: The surface of my Meliodent prosthetic appears rough and scratched after polishing. What
went wrong?

A: Arough or scratched surface is typically due to an incomplete or incorrect polishing
sequence.

e Causes:

o Skipping Polishing Stages: Each stage of polishing is designed to remove the scratches
from the previous stage. Skipping a step will leave deeper scratches that cannot be
removed by the final polishing compound.

o Contamination of Polishing Wheels: Using a wheel for high-shine polishing that has been
contaminated with pumice will scratch the surface.

o Excessive Pressure or Speed: Applying too much pressure or using too high a rotational
speed can generate heat and "burn" the acrylic, creating a rough surface.[6]

e Solutions:

o Follow the complete multi-stage polishing protocol, from initial finishing to pre-polishing
with pumice, and finally to a high-shine compound.

o Use separate, dedicated wheels for pumicing and final polishing.[6]
o Use light, intermittent pressure and the recommended rotational speeds for each stage.
Q3: Why does the final prosthesis have a poor fit?

A: A poor fit can result from inaccuracies at several stages of the fabrication process.
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e Causes:

o Impression or Model Inaccuracies: Distortions in the initial impression or the plaster model
will be transferred to the final denture.

o Processing Distortion: Rapid cooling of the flask after curing can induce stress and cause
warpage.[5]

o Excessive Grinding: Over-adjusting the tissue-fitting surface of the denture during finishing
will compromise the fit.

e Solutions:

o Ensure a dimensionally accurate impression and model.

o Allow the flask to cool slowly to room temperature after polymerization.[5]

o The tissue-fitting surface of the denture should never be polished.[3][4] Only remove any
nodules or sharp projections with minimal adjustment.

Q4: What causes discoloration or white streaks in the Meliodent acrylic?

A: Discoloration can be due to contamination or improper material handling.

e Causes:

o Contamination: Any contamination of the monomer or polymer can lead to discoloration.

o Improper Insulation: If the insulating medium is applied too thickly or unevenly, it can lead
to a rough or discolored surface.[13]

o Moisture: Condensed water during cooling or excessive humidity can cause white streaks.
[13]

e Solutions:

o Maintain a clean working environment and ensure all mixing and processing equipment is
free of contaminants.
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o Apply a thin, even layer of insulating medium as per the manufacturer's instructions.
o Control for humidity and condensation during the cooling process.

Q5: The patient complains of speech issues (e.g., whistling or lisping) with the new denture.
How can this be addressed?

A: Speech problems are often related to the thickness and contour of the palatal area of a
maxillary denture.

e Causes:

o Whistling on "S" sounds: This can be caused by the denture being too thin on the anterior
portion of the palate or the anterior teeth being set too far forward.

o Lisping on "S" sounds: This may be due to too much space for the tongue, often because
the palatal area behind the anterior teeth is too narrow.

e Solutions:
o For whistling, the palatal area may need to be thickened with additional acrylic.

o For lisping, the palatal area may need to be thinned to provide more space for the tongue.
These adjustments should be made incrementally and checked with the patient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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